Setmelanotide (acetate)

• Molecular Formula: C51H72N18O11S2
• Molecular Weight: 1177.4 g/mol
• InChI: InChI=1S/C49H68N18O9S2.C2H4O2/c1-26-41(70)63-37(20-30-22-55-25-59-30)46(75)64-35(18-28-10-4-3-5-11-28)44(73)62-34(15-9-17-57-49(53)54)43(72)65-36(19-29-21-58-32-13-7-6-12-31(29)32)45(74)66-38(40(50)69)23-77-78-24-39(47(76)60-26)67-42(71)33(61-27(2)68)14-8-16-56-48(51)52;1-2(3)4/h3-7,10-13,21-22,25-26,33-39,58H,8-9,14-20,23-24H2,1-2H3,(H2,50,69)(H,55,59)(H,60,76)(H,61,68)(H,62,73)(H,63,70)(H,64,75)(H,65,72)(H,66,74)(H,67,71)(H4,51,52,56)(H4,53,54,57);1H3,(H,3,4)/t26-,33+,34+,35-,36+,37+,38+,39+;/m1./s1
• InChIKey: BAJXLDXHOOSXOU-GZRAWZNHSA-N

Setmelanotide (acetate) Procurement Guide

Setmelanotide (acetate), also known as RM-493, BIM-22493, or IRC-022493, is a cyclic octapeptide analog of α-melanocyte-stimulating hormone (α-MSH) that functions as a selective melanocortin-4 receptor (MC4R) agonist [1]. The compound is an FDA- and EMA-approved orphan drug (brand name IMCIVREE®) indicated for chronic weight management in patients with obesity due to POMC, PCSK1, or LEPR deficiency, and Bardet-Biedl syndrome [2]. As the acetate salt, it is supplied as a white to off-white solid with typical purity ≥98% (HPLC), stored at -20°C as powder, and is soluble in DMSO for research applications . The free base molecular weight is 1117.3 Da, with the acetate salt containing 2–4 molar equivalents of acetate [1].

1

Selective MC4R agonist research tool

2

Biased agonism pathway-study fit

3

MC4R variant functional rescue studies

4

Regulatory-approved reference standard

• [1] IMCIVREE® (setmelanotide) injection, for subcutaneous use – FDA Prescribing Information. Rhythm Pharmaceuticals, Inc. Revised 11/2023. View Source
• [2] U.S. Food and Drug Administration. FDA approves first treatment for weight management for people with certain rare genetic conditions. November 27, 2020. View Source

Setmelanotide vs Generic MC4R Ligands

Although multiple melanocortin receptor ligands exist—including endogenous α-MSH, the non-selective agonist Melanotan II, the MC4R antagonist SHU9119, and earlier clinical candidates such as LY2112688—none replicate the integrated property set of setmelanotide [1]. Substitution is scientifically invalid for at least three reasons: (i) setmelanotide exhibits biased agonism with higher cAMP potency but reduced ERK1/2 activation relative to α-MSH, yielding functional selectivity that is not reproduced by endogenous or non-selective agonists [2]; (ii) setmelanotide activates mutant MC4R variants with ~20-fold greater potency than α-MSH, a property absent in older agonists and critical for genotype-specific applications [3]; (iii) unlike LY2112688, setmelanotide does not elevate blood pressure or heart rate in non-human primates, providing a differentiated cardiovascular safety margin not present in earlier MC4R clinical candidates [4]. These compound-specific pharmacological features mean that procurement of a generic 'MC4R agonist' yields a materially different experimental or therapeutic profile.

Signaling Biased cAMP/ERK profile may not be replicated by α-MSH or non-selective agonists

Variant rescue Mutant MC4R rescue potency context differs; older agonists lack this property

CV endpoints Cardiovascular endpoint profile may not transfer from earlier clinical candidates

• [1] Yeo GSH, et al. MC4R Agonists: Structural Overview on Antiobesity Therapeutics. Trends in Pharmacological Sciences, 2018. View Source
• [2] Hammad MM, et al. Structural analysis of setmelanotide binding to MC4R variants in comparison to wild-type receptor. Life Sci. 2022;307:120857. View Source
• [3] Falls BA, et al. Insights into the Allosteric Mechanism of Setmelanotide (RM-493) as a Potent and First-in-Class MC4R Agonist. ACS Chem Neurosci. 2019;10(3):1055-1065. View Source
• [4] Kievit P, et al. Chronic Treatment With a Melanocortin-4 Receptor Agonist Causes Weight Loss, Reduces Insulin Resistance, and Improves Cardiovascular Function in Diet-Induced Obese Rhesus Macaques. Diabetes. 2013;62(2):490-497. View Source

Setmelanotide Comparative Evidence

MC4R Selectivity Profile

Setmelanotide achieves substantially higher MC4R selectivity versus off-target melanocortin receptors compared to both the endogenous agonist α-MSH and the non-selective synthetic agonist Melanotan II. In CHO-K1 cells expressing individual human melanocortin receptors, setmelanotide exhibits an EC50 of 0.27 nM at MC4R, with 21.5-fold lower activity at MC3R (EC50 = 5.8 nM), 21.5-fold lower at MC1R (EC50 = 5.3 nM), and ~5,900-fold lower at MC5R (EC50 = 1,600 nM), with no activity at MC2R (EC50 > 10 µM) . In contrast, Melanotan II binds to MC1R with Ki = 0.67 nM, MC4R with Ki = 6.6 nM, MC3R with Ki = 34 nM, and MC5R with Ki = 46 nM—demonstrating 10-fold higher affinity for MC1R over MC4R, the opposite selectivity pattern [1]. The endogenous α-MSH activates MC4R with EC50 values of approximately 5.6–6.5 nM depending on assay system, meaning setmelanotide is roughly 20- to 24-fold more potent at MC4R than the natural ligand .

MC4R Selectivity

Cross-study comparable

MC4R EC50 0.27 nM; ~20:1 MC4R/MC1R selectivity vs Melanotan II (0.1:1 MC4R/MC1R)

Supports MC4R-specific pathway interrogation

cAMP assay, CHO-K1 cells; comparator radioligand binding data

Evidence Dimension	MC4R functional potency (EC50) and selectivity across melanocortin receptor subtypes
Target Compound Data	hMC4R EC50 = 0.27 nM; hMC1R EC50 = 5.3 nM; hMC3R EC50 = 5.8 nM; hMC5R EC50 = 1,600 nM; hMC2R EC50 > 10,000 nM (CHO-K1 cells expressing individual human receptors)
Comparator Or Baseline	Melanotan II: Ki hMC1R = 0.67 nM, hMC4R = 6.6 nM, hMC3R = 34 nM, hMC5R = 46 nM (COS cells). α-MSH: hMC4R EC50 ≈ 5.6–6.5 nM (various assay systems).
Quantified Difference	Setmelanotide MC4R potency is ~24-fold higher than Melanotan II MC4R Ki, ~21-fold higher than α-MSH MC4R EC50. Setmelanotide MC4R/MC1R selectivity ratio = ~20:1 (favoring MC4R); Melanotan II MC4R/MC1R selectivity ratio = ~0.1:1 (favoring MC1R).
Conditions	cAMP accumulation assay in CHO-K1 cells expressing individual human melanocortin receptors for setmelanotide; radioligand binding in COS cells for Melanotan II.

Why This Matters

For obesity research targeting MC4R-mediated appetite suppression, Melanotan II's predominant MC1R activity drives confounding hyperpigmentation and fails to isolate MC4R pharmacology, while setmelanotide's 200-fold reversal in selectivity ratio enables MC4R-specific interrogation.

• [1] Adooq. Melanocortin Receptor product comparison: Melanotan II Ki values for MC1, MC3, MC4, MC5 receptors. View Source

Biased Agonism at MC4R

Setmelanotide exhibits biased agonism at MC4R, producing divergent activation of downstream signaling pathways compared to the endogenous agonist α-MSH. In HEK293 cells expressing wild-type human MC4R, setmelanotide demonstrates higher potency for cAMP formation but weaker effect on ERK1/2 phosphorylation relative to α-MSH [1]. This functional selectivity profile is not replicated by α-MSH or any other approved melanocortin ligand. Across multiple MC4R obesity-associated variants (including loss-of-function and gain-of-function mutants), setmelanotide induced significantly increased maximal cAMP responses compared to α-MSH, and displayed greater potency as measured by EC50 ratios [2]. Computation of the rescue ratio (EC50 of α-MSH / EC50 of setmelanotide) for individual MC4R mutants showed that setmelanotide consistently outperforms α-MSH, with rescue ratios varying by mutant—reaching ~20-fold potency superiority for select variants [3].

Biased Agonism

Head-to-head

Higher cAMP potency, reduced ERK1/2 activation vs α-MSH; up to ~20-fold mutant rescue ratio

Signaling bias context for MC4R variant studies

HEK293 cells; cAMP & ERK endpoints

Evidence Dimension	cAMP formation potency and ERK1/2 phosphorylation at wild-type and variant MC4R
Target Compound Data	Higher cAMP potency, weaker ERK1/2 phosphorylation vs α-MSH at wild-type MC4R. Significantly increased maximal cAMP responses of several MC4R variants compared to α-MSH. Rescue ratio = EC50(α-MSH) / EC50(setmelanotide) varies by variant; select mutant rescue up to ~20-fold.
Comparator Or Baseline	α-MSH: lower cAMP potency, stronger ERK1/2 phosphorylation at wild-type MC4R. Lower maximal cAMP responses across MC4R variants.
Quantified Difference	Qualitatively: setmelanotide is a biased agonist favoring Gαs-cAMP over β-arrestin/ERK pathway; α-MSH is a more balanced agonist. Quantitatively: up to ~20-fold greater potency on mutant MC4R variants over α-MSH.
Conditions	HEK293 cells expressing wild-type or variant human MC4R; cAMP accumulation assay; ERK1/2 phosphorylation measured via Western blot/ELISA.

Why This Matters

Functional selectivity directly impacts the therapeutic window—setmelanotide's bias toward cAMP (satiety signaling) with attenuated ERK1/2 activation may decouple appetite suppression from pathways driving adverse effects, a property not shared by α-MSH or non-selective agonists, and critical for genotype-tailored research applications.

• [1] Hammad MM, et al. Structural analysis of setmelanotide binding to MC4R variants in comparison to wild-type receptor. Life Sci. 2022;307:120857. View Source
• [2] Rodríguez Rondón AV, et al. MC4R Variants Modulate α-MSH and Setmelanotide Induced Cellular Signaling at Multiple Levels. J Clin Endocrinol Metab. 2024. View Source
• [3] Rodríguez Rondón AV, et al. MC4R Variants Modulate α-MSH and Setmelanotide Induced Cellular Signaling (Figure 2: rescue ratio data). J Clin Endocrinol Metab. 2024. View Source

Cardiovascular Safety

A critical point of differentiation for setmelanotide is its cardiovascular safety profile compared to prior MC4R agonist clinical candidates. In a diet-induced obese rhesus macaque model, setmelanotide (BIM-22493/RM-493) was administered peripherally over 8 weeks, producing a 13.5% body weight reduction and a 35% transient decrease in food intake, with no observed increases in blood pressure or heart rate [1]. In the same study, treatment with LY2112688—an earlier MC4R agonist previously tested in human clinical trials—caused significant increases in both blood pressure and heart rate while only modestly decreasing food intake [1]. In overweight human volunteers, LY2112688 administration produced a sustained 9 mmHg systolic / 6 mmHg diastolic blood pressure increase over 7 days of infusion, a finding confirmed in independent telemetry studies [2]. Setmelanotide's differentiated cardiovascular profile is attributed to its biased agonism and selectivity pattern, which attenuates sympathetic outflow through MC4R-expressing preganglionic neurons .

CV Safety Profile

Head-to-head

0 mmHg/0 bpm change vs LY2112688 (9/6 mmHg BP increase in humans)

NHP cardiovascular endpoint context

8-week diet-induced obese rhesus model

Evidence Dimension	Effect on blood pressure and heart rate during chronic MC4R agonist treatment
Target Compound Data	0 mmHg increase in blood pressure; 0 bpm increase in heart rate over 8 weeks in diet-induced obese rhesus macaques. Body weight reduction: 13.5%. Food intake reduction: 35% (transient).
Comparator Or Baseline	LY2112688: significant increases in blood pressure and heart rate (magnitudes not itemized in macaque arm; in humans: 9 mmHg SBP / 6 mmHg DBP increase sustained over 7 days). Food intake: modest decrease only.
Quantified Difference	Setmelanotide: no cardiovascular signal despite significant weight loss efficacy. LY2112688: positive cardiovascular signal (9/6 mmHg BP elevation in humans) with inferior weight loss efficacy. Difference in cardiovascular safety = unequivocal.
Conditions	Diet-induced obese rhesus macaques, 8-week chronic treatment, telemetric cardiovascular monitoring. Human LY2112688 data from phase I studies.

Why This Matters

For preclinical and clinical researchers evaluating MC4R agonists for obesity, LY2112688 was discontinued partly due to hypertension risk. Setmelanotide's absence of blood pressure elevation despite robust MC4R engagement demonstrates a compound-intrinsic property that cannot be assumed for other MC4R agonists, making it essential for translational studies where cardiovascular endpoints are critical.

• [1] Kievit P, et al. Chronic Treatment With a Melanocortin-4 Receptor Agonist Causes Weight Loss, Reduces Insulin Resistance, and Improves Cardiovascular Function in Diet-Induced Obese Rhesus Macaques. Diabetes. 2013;62(2):490-497. View Source
• [2] Greenfield JR, et al. Modulation of blood pressure by central melanocortinergic pathways. N Engl J Med. 2009;360(1):44-52. (LY2112688: 9/6 mmHg BP increase). View Source

EMANATE Trial Clinical Efficacy

Setmelanotide is the only MC4R agonist with placebo-controlled Phase 3 clinical evidence in genetically defined obesity populations. The EMANATE trial (N=295 across four genetic substudies) was a randomized, double-blind, placebo-controlled Phase 3 trial evaluating setmelanotide in patients with heterozygous variants in POMC/PCSK1, LEPR, SRC1 (NCOA1), and SH2B1 genes [1]. In the POMC/PCSK1 heterozygous substudy (N=78), setmelanotide achieved a –4.3% placebo-adjusted reduction in BMI (p=0.15 for the primary endpoint using prespecified multiple imputation; p=0.0010 in post hoc LOCF analysis with –5.5% least-squares mean difference). In genetically confirmed patients who completed the full 52-week treatment course in the POMC/PCSK1 substudy (N=41), the placebo-adjusted BMI reduction was –9.7% (p=0.0002) [1]. In earlier open-label Phase 3 trials in biallelic POMC/PCSK1 and LEPR deficiency, 80% of POMC participants and 45% of LEPR participants achieved ≥10% weight loss at 1 year [2]. No comparator MC4R agonist has produced placebo-adjusted BMI reduction data in any genetically stratified obesity population.

EMANATE Trial

Placebo-controlled

Placebo-adjusted BMI change: -4.3% to -9.7% across genetic subgroups

Reported genotype-stratified endpoint response

Phase 3 RCT; N=295; multiple genetic substudies

Evidence Dimension	Placebo-adjusted percent change in BMI from baseline to Week 52 in genetically stratified obesity patients
Target Compound Data	POMC/PCSK1 Hets (N=78): –4.3% BMI (primary analysis). LOCF post hoc: –5.5% BMI (p=0.0010). Completers (N=41): –9.7% BMI (p=0.0002). SRC1 (NCOA1) (N=73): –4.0% BMI. LEPR Hets (N=23): –3.6% BMI. SH2B1 (N=121): –1.7% BMI.
Comparator Or Baseline	Placebo control group (no active comparator MC4R agonist exists with comparable Phase 3 data). Baseline BMI values per substudy not individually listed; mean reductions are placebo-adjusted.
Quantified Difference	Placebo-subtracted BMI reductions range from –1.7% to –9.7% depending on genotype and analysis population. POMC/PCSK1 completers showed –9.7% placebo-adjusted BMI reduction, which is clinically meaningful and statistically significant (p=0.0002).
Conditions	EMANATE Phase 3 trial: randomized, double-blind, placebo-controlled, 52-week treatment, 1:1 randomization, four independent genetic substudies, modified intent-to-treat population.

Why This Matters

For organizations procuring setmelanotide for clinical research or drug development benchmarking, this is the only MC4R agonist with placebo-controlled efficacy data in genetically defined populations—any alternative MC4R ligand lacks this evidence and cannot serve as a reference standard for genotype-stratified obesity trials.

• [1] Rhythm Pharmaceuticals. Topline Results from Phase 3 EMANATE Trial. Press Release, March 16, 2026. View Source
• [2] GOOS.org.uk (Genetics of Obesity Study). Phase 3 trial shows Setmelanotide leads to weight loss: 80% POMC and 45% LEPR participants achieved ≥10% weight loss. View Source

Agonism vs Antagonism at MC4R

Cryo-electron microscopy (cryo-EM) of the human MC4R-Gs signaling complex has resolved the structural basis for why setmelanotide functions as a potent agonist, whereas the structurally similar cyclic peptide SHU9119 acts as a potent MC4R antagonist [1]. Setmelanotide-bound MC4R adopts an active conformation that promotes Gs protein coupling and satiation signaling; SHU9119, despite sharing a related cyclic peptide scaffold, stabilizes an inactive receptor conformation that blocks MC4R signaling [1]. SHU9119 binds MC4R with IC50 = 0.06 nM (antagonist) and MC3R with IC50 = 0.23 nM, making it a high-affinity but functionally opposite tool at the MC4R target . The cryo-EM structure at 2.6 Å resolution reveals a molecular switch involving calcium (Ca²⁺) that is required for agonist, but not antagonist, efficacy—a mechanistic insight directly applicable to the design of future anti-obesity drugs targeting MC4R [1].

Agonism vs Antagonism

Head-to-head

Active-state MC4R agonist vs SHU9119 (antagonist IC50 0.06 nM); Ca²⁺-dependent activation

Structural basis for MC4R activation studies

Cryo-EM 2.6 Å, HEK293 cAMP assay

Evidence Dimension	Functional consequence (agonism vs antagonism) of MC4R binding and structural basis
Target Compound Data	Setmelanotide: full MC4R agonist. Cryo-EM structure shows active-state MC4R-Gs complex. Requires Ca²⁺ for agonist efficacy. EC50 hMC4R = 0.27 nM.
Comparator Or Baseline	SHU9119: potent MC4R antagonist (IC50 = 0.06 nM) and MC3R antagonist (IC50 = 0.23 nM); partial MC5R agonist. Cryo-EM shows inactive-state MC4R. Does not require Ca²⁺ for binding.
Quantified Difference	Both bind MC4R with sub-nanomolar potency, but setmelanotide activates Gs-cAMP signaling while SHU9119 blocks it. The difference is qualitative (agonist vs antagonist) and mechanism-based (active vs inactive receptor conformation).
Conditions	Cryo-EM structure of human MC4R-Gs complex at 2.6 Å resolution. Functional assays in HEK293 cells expressing human MC4R.

Why This Matters

For structural biology and drug design groups, the setmelanotide-bound active-state MC4R structure provides a validated template for rational agonist design, whereas SHU9119 is an antagonist—procuring SHU9119 instead of setmelanotide would yield opposite pharmacological outcomes and invalidate MC4R activation studies.

• [1] Israeli H, et al. Structure reveals the activation mechanism of the MC4 receptor to initiate satiation signaling. Science. 2021;372(6544):808-814. View Source

Orphan Drug Exclusivity

Setmelanotide is the only MC4R agonist to have achieved FDA approval (November 25, 2020) for chronic weight management in patients with obesity due to POMC, PCSK1, or LEPR deficiency, with subsequent label expansions for Bardet-Biedl syndrome (2022), patients as young as 2 years (2026), and acquired hypothalamic obesity (March 2026) [1]. The compound holds orphan drug designation in the US, EU (EMA: November 19, 2018), and Japan, and is protected by three Orange Book patents (including US9458195, expiring October 13, 2027) with 98 patent family members across 22 countries [2]. No other MC4R agonist—including PL-8905 (clinical studies only), LY2112688 (failed), Melanotan II (failed for obesity), or bremelanotide (approved for sexual dysfunction, not obesity)—has achieved regulatory approval for any obesity indication [3]. For organizations procuring reference standards for bioequivalence, formulation development, or regulatory benchmarking, setmelanotide (acetate) is the sole regulatory-approved MC4R agonist reference product.

Orphan Drug Exclusivity

Class-level

Only FDA/EMA-approved MC4R agonist for genetic obesity; patent protection through 2027

Regulatory reference standard context

Regulatory exclusivity data; review for specific indication scope

Evidence Dimension	Regulatory approval status and orphan drug exclusivity for obesity indications
Target Compound Data	FDA-approved (11/2020), EMA-approved (orphan designation 11/2018, marketing authorization 2021), Health Canada (05/2023). 3 Orange Book patents. Indications: POMC/PCSK1/LEPR deficiency, BBS, hypothalamic obesity, age ≥2 years.
Comparator Or Baseline	PL-8905: clinical studies only, not approved. LY2112688: failed clinical development (hypertension). Melanotan II: failed for obesity. Bremelanotide: FDA-approved for hypoactive sexual desire disorder, not obesity.
Quantified Difference	Setmelanotide is the only approved MC4R agonist for any indication; all other MC4R agonists are unapproved, failed, or approved for non-obesity indications. Orphan drug exclusivity and patent protection through at least 2027 in the US.
Conditions	Regulatory review by FDA, EMA, Health Canada; clinical trial data from RM-493-012, RM-493-022, VENTURE, EMANATE trials.

Why This Matters

For generic drug development, formulation comparability studies, or clinical trial reference standard procurement, setmelanotide acetate is the only legally and scientifically valid reference listed drug (RLD) for MC4R-targeted obesity therapies—no substitute exists.

• [1] DrugBank. Setmelanotide: FDA approval November 25, 2020; EMA orphan designation November 19, 2018. View Source
• [2] DrugPatentWatch. Setmelanotide acetate patent profile: 3 Orange Book patents, 98 patent family members, 22 countries. View Source
• [3] PMC9302617. Table 2: Comparison of MC4R-targeting drugs—regulatory status of setmelanotide vs PL-8905, LY2112688, Melanotan-II, bremelanotide. View Source

Setmelanotide Applications

MC4R Variant Functional Rescue

For academic and pharmaceutical groups conducting functional characterization of patient-derived MC4R missense variants, setmelanotide is uniquely prerequisite. As demonstrated by Hammad et al. (2022) and Rodríguez Rondón et al. (2024), setmelanotide rescues cAMP signaling in multiple loss-of-function MC4R variants with up to ~20-fold greater potency than endogenous α-MSH [1]. Unlike Melanotan II—which preferentially activates MC1R over MC4R—setmelanotide's MC4R-selective bias allows variant rescue to be attributed specifically to MC4R engagement without confounding off-target melanocortin receptor activation. The commercially available acetate salt (≥98% purity by HPLC, DMSO-soluble) provides researchers with a fully characterized reference compound whose pharmacological properties at wild-type and variant MC4R are extensively documented, enabling reproducible genotype-phenotype correlation studies .

Preclinical Cardiovascular Safety

For CROs and pharmaceutical companies evaluating next-generation MC4R agonists for obesity, setmelanotide serves as the only cardiovascular-safe reference standard. Kievit et al. (2013) established that in diet-induced obese rhesus macaques, setmelanotide delivers 13.5% weight loss over 8 weeks with zero blood pressure or heart rate elevation, whereas the comparator MC4R agonist LY2112688 produced significant hypertension at doses that only modestly reduced food intake [2]. This dataset makes setmelanotide the essential positive control for cardiovascular safety studies—any novel MC4R agonist must be benchmarked against setmelanotide's cardiovascular profile rather than against older, hypertensive MC4R agonists. The acetate salt's established formulation parameters (10 mg/mL in sterile aqueous solution with benzyl alcohol, carboxymethylcellulose sodium, and PEGylated phospholipid excipients) also provide a reference formulation for pharmacokinetic and tolerability studies [3].

Reference Listed Drug for Generics

For generic pharmaceutical manufacturers developing abbreviated new drug applications (ANDAs) for MC4R-targeted obesity therapies, setmelanotide acetate (IMCIVREE®) is the sole FDA-designated reference listed drug. The FDA prescribing information provides complete characterization: each 1 mL of IMCIVREE contains 10 mg setmelanotide as the acetate salt (2–4 molar equivalents), with specified excipients including 10 mg benzyl alcohol, 8 mg carboxymethylcellulose sodium, and 100 mg N-(carbonyl-methoxypolyethylene glycol 2000)-1,2-distearoyl-glycero-3-phosphoethanolamine sodium salt, at pH 5–6 [3]. No other MC4R agonist possesses an FDA-approved formulation specification. With three Orange Book patents and orphan drug exclusivity, generic entrants must conduct bioequivalence studies against this specific reference product, making procurement of characterized setmelanotide acetate essential for ANDA development programs [4].

GPCR Biased Agonism Studies

For molecular pharmacology laboratories investigating ligand-biased signaling at class A GPCRs, setmelanotide provides a rare, well-validated example of a therapeutically approved biased agonist. The compound's differential activation of Gαs-cAMP signaling versus β-arrestin/ERK pathways at MC4R—established in direct comparison with α-MSH by Hammad et al. (2022)—makes it an indispensable tool compound for studying the structural determinants and functional consequences of GPCR signaling bias [1]. The availability of the high-resolution cryo-EM structure of setmelanotide-bound active-state MC4R-Gs complex (PDB: 7PIU) at 2.6 Å resolution further enables structure-guided studies of biased agonism, providing atomic-level detail on ligand-receptor interactions that favor cAMP over ERK signaling [5]. The acetate salt's solubility in DMSO (≥22.5 mg/mL) supports in vitro pharmacology assays at a wide range of concentrations, while its documented stability profile (-20°C long-term powder storage, 6 months at -80°C in DMSO) ensures experimental reproducibility across extended study timelines .

Application

Selection Property

Validation Focus

MC4R variant functional rescue research

MC4R-selective biased agonism

Variant-specific cAMP rescue assays

Preclinical cardiovascular endpoint monitoring

NHP model cardiovascular profile

Blood pressure and heart rate telemetry

Reference listed drug for bioequivalence research

FDA-approved formulation specification

Bioequivalence study design

GPCR biased agonism structure-function studies

Therapeutically approved biased agonist tool

cAMP vs β-arrestin pathway endpoint comparison

• [1] Hammad MM, et al. Structural analysis of setmelanotide binding to MC4R variants in comparison to wild-type receptor. Life Sci. 2022;307:120857. View Source
• [2] Kievit P, et al. Chronic Treatment With a Melanocortin-4 Receptor Agonist Causes Weight Loss, Reduces Insulin Resistance, and Improves Cardiovascular Function in Diet-Induced Obese Rhesus Macaques. Diabetes. 2013;62(2):490-497. View Source
• [3] IMCIVREE® (setmelanotide) injection – FDA Prescribing Information, Section 11 DESCRIPTION. Rhythm Pharmaceuticals. View Source
• [4] DrugPatentWatch. Setmelanotide acetate: 3 Orange Book patents, US9458195 expiring October 13, 2027. View Source
• [5] PDB entry 7PIU: Cryo-EM structure of setmelanotide bound to active MC4R-Gs complex at 2.6 Å resolution. Israeli H, et al. Science. 2021. View Source